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Compound of Interest

Compound Name: (D-His2,D-Trp6)-LHRH

Cat. No.: B12389501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(D-His2,D-Trp6)-LHRH is a synthetic agonist analog of the natural Gonadotropin-Releasing

Hormone (GnRH), also known as Luteinizing Hormone-Releasing Hormone (LHRH). The

strategic substitution of glycine at position 6 with D-Tryptophan and at position 2 with D-

Histidine results in a peptide with significantly increased potency and a longer biological half-

life compared to the native LHRH. These modifications enhance its resistance to enzymatic

degradation. This document provides detailed protocols for the proper dissolution and storage

of (D-His2,D-Trp6)-LHRH to ensure its stability and efficacy for research applications.

Product Information
Property Value

Molecular Formula C64H82N18O13

Molecular Weight 1311.45 g/mol

Appearance White to off-white lyophilized powder

Purity >98% (typically)

CAS Number 321709-34-6
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Dissolution Protocol
The solubility of (D-His2,D-Trp6)-LHRH is a critical factor for its biological activity. The

recommended solvent for creating a stock solution is Dimethyl Sulfoxide (DMSO).

Materials
(D-His2,D-Trp6)-LHRH lyophilized powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Experimental Protocol for Reconstitution
Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents the condensation of atmospheric

moisture, which can affect the peptide's stability.

Solvent Addition: Based on the desired stock solution concentration, carefully add the

appropriate volume of DMSO to the vial. For example, to prepare a 10 mM stock solution

from 1 mg of the peptide, add 76.25 µL of DMSO.

Solubilization: Gently vortex or sonicate the vial to ensure the peptide is completely

dissolved. Visually inspect the solution to confirm there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile polypropylene tubes.[1]

Storage: Store the aliquots as recommended in the storage section below.
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Figure 1: Dissolution and Aliquoting Workflow
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Caption: Workflow for the dissolution and aliquoting of (D-His2,D-Trp6)-LHRH.
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Storage and Stability
Proper storage is crucial to maintain the integrity and biological activity of (D-His2,D-Trp6)-
LHRH. The stability of the peptide differs significantly between its lyophilized and solubilized

forms.

Lyophilized Powder
The lyophilized powder is relatively stable. For optimal long-term storage, it should be kept in a

tightly sealed container, protected from light and moisture.

Storage Temperature Shelf Life

-20°C Up to 1 year

-80°C Up to 2 years

Stock Solution
Once in solution, the peptide is more susceptible to degradation. The presence of a Tryptophan

residue makes it prone to oxidation. It is imperative to store stock solutions frozen and in

single-use aliquots.

Storage Temperature Shelf Life

4°C 1-2 weeks

-20°C Up to 1 month

-80°C Up to 6 months

Factors Affecting Stability in Solution
pH: Studies on LHRH have shown that the stability of the peptide in aqueous solutions is pH-

dependent. Maximum stability for LHRH is observed around pH 6.05.[2] Degradation is

accelerated at lower pH values. For another LHRH analog, leuprolide acetate, stability was

also found to be lower at acidic pH.
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Temperature: As with most peptides, higher temperatures accelerate degradation. A study on

LHRH in aqueous solution showed no significant loss of activity for up to 10 weeks at 37°C

and for 2 years at 4°C.[3] However, heating to 60°C led to noticeable degradation.[3]

Freeze-Thaw Cycles: Repeated cycles of freezing and thawing can degrade the peptide and

should be avoided by preparing single-use aliquots.[1] While one study on LHRH showed no

significant activity loss after 5 days of repeated freeze-thaw cycles, it is still considered best

practice to aliquot.

Oxidation: The D-Tryptophan residue in the peptide sequence is susceptible to oxidation. It is

advisable to minimize the exposure of the solution to air.

Signaling Pathway
(D-His2,D-Trp6)-LHRH, as a GnRH agonist, initially stimulates the GnRH receptors in the

anterior pituitary. This leads to an increase in the secretion of Luteinizing Hormone (LH) and

Follicle-Stimulating Hormone (FSH). However, continuous administration leads to the

downregulation of GnRH receptors, desensitizing the pituitary gonadotroph cells and ultimately

suppressing the secretion of LH and FSH.
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Figure 2: GnRH Agonist Signaling Pathway
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Caption: Simplified signaling pathway of a GnRH agonist like (D-His2,D-Trp6)-LHRH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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